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CAS No.: 1276110-06-5
Cat. No.: S548061

The following table summarizes the key physicochemical properties and solubility data for HS-173 from

multiple supplier datasheets.

Property

Details

CAS Number

Molecular Formula

Molecular Weight

Recommended
Solvent

Solubility in DMSO

Solubility in Water

Solubility in Ethanol

Storage (Powder)

Storage (Stock
Solution)

1276110-06-5 [1] [2] [3]
C21H18N404S [1] [2] [3]
422.46 g/mol [1] [2] [3]

DMSO [1] [2] [3]

~50 - 84 mg/mL (118.35 - 198.83 mM) [1] [2] [3]
Insoluble [1] [2]

Insoluble [1]

Desiccate at -20°C [2] [3] [4]

-20°C (1 month) to -80°C (6 months - 2 years); avoid repeated freeze-thaw
cycles [3] [4]
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Protocol for Preparing Stock Solutions

Here is a standard protocol for preparing a 50 mg/mL stock solution of HS-173 in DMSO, compiled from

supplier recommendations [1] [2] [3].

¢ Allow the vial of HS-173 powder and a fresh bottle of high-quality, anhydrous DMSO to reach room
temperature before opening.

e Weigh the desired amount of HS-173. To prepare a 50 mg/mL solution, you would use 50 mg of
compound.

¢ Add the calculated volume of DMSO directly to the vial. For a 50 mg/mL solution, add 1 mL of
DMSO for every 50 mg of compound.

¢ Gently vortex or sonicate the mixture. If the compound does not dissolve completely, you can warm
the tube in a 37°C water bath with brief sonication to aid dissolution [1] [2].

e Dispense the clear stock solution into single-use aliquots to minimize freeze-thaw cycles.

e Store the aliquots at -20°C or -80°C as indicated in the storage table above.

The table below can help you calculate the volumes needed for dilutions to common working concentrations.

Desired Concentration Volume of 50 mg/mL Stock to Dilute Final Volume
10 mM 23.7 pL 1mL
5mM 11.8 pL 1mL
1mM 2.4 uL 1mL

Key Experimental Protocols

In Vitro Cell Viability (MTT) Assay

This protocol is adapted from the original research citing HS-173 [1].

e Cell Lines: T47D, SK-BR-3, MCF7 (human breast cancer cells) [1].
e Procedure:
o Plate cells in 96-well plates and incubate for 24 hours.
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o Replace the medium with fresh medium containing HS-173 (typically in a concentration range
from 0.1 uM to 100 uM). The final concentration of DMSO in the medium should be <0.1%
(viv).

o Incubate the cells with the compound for 48 hours.

o Add 20 pL of MTT solution (5 mg/mL) to each well and incubate for another 4 hours at 37°C.

o Dissolve the formed formazan crystals by adding 100 pL of DMSO to each well with constant
shaking for 5 minutes.

o Measure the absorbance at 540 nm using a microplate reader. The half-maximal inhibitory
concentration (ICso) can be determined from the dose-response curves [1].

In Vivo Administration

HS-173 has been used in mouse models to study its anti-tumor and anti-fibrotic effects.

e Animal Model: Male BALB/c mice with CCls-induced liver fibrosis [1].

e Dosage & Route: Administered at ~20 mgl/kg via oral gavage (p.o.) [1]. In other studies, it was also
administered intraperitoneally (i.p.) at 10 mg/kg and 30 mg/kg [3].

e Formulation Note: For in vivo studies, HS-173 is often formulated in a vehicle suitable for
administration. One published protocol uses a suspension in 1% carboxymethyl cellulose (CMC) [5].
Another strategy to improve solubility and reduce off-target toxicity is nanoformulation, such as
encapsulation in poly(2-oxazoline) micelles [5].

Troubleshooting Common Issues

e Precipitation in Stock Solution: If your stock solution precipitates after storage, warm it to 37°C and
vortex thoroughly until it becomes clear again. Avoid using a hot water bath as DMSO is highly
flammable.

¢ Poor Solubility in Aqueous Buffers: Since HS-173 is insoluble in water, when adding the stock
solution to cell culture medium, add it slowly while vortexing the medium to ensure it disperses evenly
and minimizes precipitation.

¢ Instability of Biological Activity: Always prepare fresh working dilutions from the stock solution and
avoid subjecting the stock to multiple freeze-thaw cycles. Aliquot and store it properly.

Biological Activity and Signaling Pathway
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HS-173 is a potent and selective inhibitor of the phosphatidylinositol 3-kinase alpha (PI3Ka) isoform, with
an ICso value of 0.8 nM in cell-free assays [1] [2] [3]. Its primary mechanism of action is through inhibiting
the PI3K/Akt signaling pathway, which is often hyperactive in cancer cells. The following diagram illustrates

this core signaling pathway and the point of inhibition by HS-173.

Growth Factor Receptors
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Click to download full resolution via product page

The inhibition of this pathway by HS-173 leads to several observed biological outcomes in research settings:
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¢ Antiproliferative Effect: It potently inhibits the growth of various cancer cell lines, with 1Cso values
ranging from 0.25 pM in HCT-116 cells to 7.8 pM in MCF7 cells [3].

¢ Induction of Apoptosis: Treatment with HS-173 causes cell cycle arrest at the G2/M phase and
activates caspases, leading to programmed cell death [1] [3].

¢ Anti-angiogenic Effect: It reduces the expression of HIF-1a and VEGF, key players in the formation
of new blood vessels for tumors, and suppresses VEGF-induced angiogenesis in vitro and in vivo [1]

2.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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